Cas no 138486-72-3 (Pyrimidine, 5-decyl-2-(4-nonylphenyl)-)
138486-72-3 structure
Product Name:Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
CAS No:138486-72-3
MF:C29H46N2
MW:422.688948154449
CID:1261987
Update Time:2024-08-04
Pyrimidine, 5-decyl-2-(4-nonylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
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- Inchi: 1S/C29H46N2/c1-3-5-7-9-11-13-15-17-19-27-24-30-29(31-25-27)28-22-20-26(21-23-28)18-16-14-12-10-8-6-4-2/h20-25H,3-19H2,1-2H3
- InChI Key: DGHXXKKLANCWSW-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CCCCCCCCC)C=C2)=NC=C(CCCCCCCCCC)C=N1
Computed Properties
- Exact Mass: 422.36638
Experimental Properties
- Density: 0.930±0.06 g/cm3(Predicted)
- Boiling Point: 487.1±38.0 °C(Predicted)
- PSA: 25.78
- pka: 1.72±0.22(Predicted)
Pyrimidine, 5-decyl-2-(4-nonylphenyl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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